Cas no 9041-08-1 (Heparin sodium salt)

• Product Name: Heparin sodium salt
• CAS No: 9041-08-1
• MF: (C₁₄H₂₅NO₂₀S₃)n^.xNa
• MW: 0
• MDL: MFCD00081689
• CID: 48249
• PubChem ID: 118989588
• Update Time: 2025-11-01

Heparin sodium salt Chemical and Physical Properties

Names and Identifiers

• Heparin sodium
• SODIUM HEPARIN
• SODIUM HEPARINATE
• REVIPARIN SODIUM
• PORCINE HEPARIN SODIUM
• BOVINE HEPARIN SODIUM
• ENOXAPARIN SODIUM
• HEP, NA, BOVINE
• HEP, NA, PORCINE
• Heparin sodium salt
• Heparin Sodium Salt from Hog intestine
• HEPARIN SODIUM SALT, LOW MOLECULAR WEIGHT (3-4KD)
• Heparinin
• Hepsal
• Lipohepin
• Lipohepinette
• LiqueMin
• Longheparin
• Monoparin
• Panheprin
• Pularin
• Ardeparin sodium
• Deligoparin sodium
• Minolteparin sodium
• Nadroparine sodium
• Anticoagulant drugs Heparin Sodium CAS: 9041-08-1 140iu/150iu
• Adomiparin sodium
• Alfa 87-120
• Alfa 87-163
• Alfa 87-198
• Alfa 87-81
• Alfa 88-247
• Badyket
• Bemiparin sodium
• Clivarin 1750
• Clivarina
• Dalteparin sodium
• Depo-Heparin
• Fragmin
• Fragmin IV
• H 2149
• Hed-Heparin
• Hepaflush
• Hepagumin
• Hepalean
• Heparin Fragment Kabi 2165
• Heparine Choay
• Hepathrom
• Heprinar
• Inno-Hep
• Ivor
• Kabi 2165
• LHN 1
• Lioton 1000
• Lipo-Hepin
• Lipo-Hepinette
• Liquaemin sodium
• Logiparin
• M 118 sodium
• M 402 sodium salt
• Minihep
• Necuparanib sodium
• Normiflo
• OP 2000
• Parnaparin sodium
• Sodium heparin (MW 15kDa)
• Sodium heparinate (MW 15kDa)
• sodium;2-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]ethanolate
• Heparin sodium salt (MW 15kDa)
• YOMTXLQWRQUKAK-UHFFFAOYSA-N
• 9041-08-1
• Heparin, sodium salt
• PD056845
• Nadroparin Sodium
• D78319
• sodium 2-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]ethanolate

• MDL： MFCD00081689
• Inchi： InChI=1S/C9H20N3O3.Na/c13-4-1-10-7-11(2-5-14)9-12(8-10)3-6-15;/h13-14H,1-9H2;/q-1;+1
• InChI Key： YOMTXLQWRQUKAK-UHFFFAOYSA-N
• SMILES： O[C@H]1[C@H](O[C@H]2[C@H](OS(O)(=O)=O)[C@@H](O)[C@H](OC)[C@H](C(O)=O)O2)[C@@H](COS(O)(=O)=O)O[C@H](OC)[C@@H]1NS(O)(=O)=O.[n].[.xNa]

Computed Properties

• Exact Mass: 557.116351
• Monoisotopic Mass: 557.116351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 671
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: White or off white powder. Almost odourless, tasteless and hygroscopic.
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• Water Partition Coefficient: Soluble in water, dimethyl sulfoxide and ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• Merck: 14,4653
• Specific Rotation: D25 +47° (c = 1.5 in water)
• Solubility: Soluble in water and salt water, insoluble in ethanol, acetone, benzene, chloroform and ether. 1% aqueous solution pH 6.0~7.5.
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

Heparin sodium salt Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin. R42/43: inhalation and skin contact can cause allergy.
• Safety Instruction： S22: do not breathe dust. S24: avoid contact with skin. S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36/37: wear appropriate protective clothing and gloves.
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：MI0850000
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on Heparin sodium salt

Heparin Sodium Salt (CAS No. 9041-08-1): An Overview of Its Properties, Applications, and Recent Research

Heparin sodium salt (CAS No. 9041-08-1) is a vital anticoagulant and antithrombotic agent widely used in both clinical and research settings. This complex polysaccharide, derived from porcine intestinal mucosa or bovine lung, has been a cornerstone in the prevention and treatment of thromboembolic disorders for decades. Its unique structure and biological activity have made it an essential component in various medical applications, ranging from routine blood transfusions to advanced therapeutic interventions.

The chemical structure of heparin sodium salt is characterized by its repeating disaccharide units, which include D-glucosamine and D-glucuronic acid or L-iduronic acid. These units are highly sulfated, contributing to the molecule's high negative charge density. This charge density is crucial for its anticoagulant activity, as it facilitates the binding to antithrombin III (ATIII), a key inhibitor of thrombin and factor Xa. The interaction between heparin and ATIII accelerates the inactivation of these enzymes, thereby preventing the formation of blood clots.

Recent research has shed light on the multifaceted roles of heparin sodium salt beyond its traditional anticoagulant properties. For instance, studies have explored its potential in modulating inflammation and immune responses. A study published in the Journal of Thrombosis and Haemostasis (2022) demonstrated that heparin can inhibit the activation of platelets and neutrophils, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that heparin may have broader therapeutic applications in inflammatory diseases.

In addition to its anti-inflammatory effects, heparin sodium salt has been investigated for its potential in cancer therapy. Research published in Cancer Research (2021) indicated that heparin can inhibit tumor growth by blocking angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. By interfering with this process, heparin may help to starve tumors and slow their progression. This dual action as an anticoagulant and anti-angiogenic agent makes heparin a promising candidate for combination therapies in oncology.

The clinical use of heparin sodium salt is well-established, with numerous formulations available for different routes of administration. Intravenous (IV) administration is commonly used for immediate anticoagulation during surgical procedures or in emergency situations. Subcutaneous (SC) injection is preferred for long-term prophylaxis against deep vein thrombosis (DVT) and pulmonary embolism (PE). The choice of formulation depends on factors such as patient condition, duration of therapy, and specific clinical indications.

Despite its widespread use, the administration of heparin sodium salt requires careful monitoring due to potential side effects such as bleeding complications and heparin-induced thrombocytopenia (HIT). HIT is a rare but serious condition characterized by a decrease in platelet count and an increased risk of thrombosis. To mitigate these risks, healthcare providers must regularly assess patients' coagulation status and adjust dosages accordingly.

Innovations in drug delivery systems have also contributed to the improved safety and efficacy of heparin sodium salt. For example, nanoparticle-based formulations have been developed to enhance the bioavailability and reduce systemic side effects. A study published in Nano Letters (2023) reported that encapsulating heparin in biodegradable nanoparticles significantly prolonged its circulation time in the bloodstream while maintaining its anticoagulant activity. This approach holds promise for developing more targeted and personalized treatments.

Beyond clinical applications, heparin sodium salt plays a crucial role in laboratory research. It is widely used as a reagent in biochemical assays to study coagulation pathways and thrombosis mechanisms. The ability to control coagulation processes makes heparin an invaluable tool for researchers investigating hemostasis disorders and developing new antithrombotic agents.

In conclusion, Heparin sodium salt (CAS No. 9041-08-1) remains a critical component in both clinical practice and scientific research due to its unique properties and broad spectrum of applications. Ongoing research continues to uncover new therapeutic potentials, expanding its utility beyond traditional anticoagulation. As advancements in drug delivery systems and molecular biology progress, the future prospects for heparin are promising, ensuring its continued relevance in healthcare.